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Get Quote

Introduction & Mechanism of Action

Sardomozide dihydrochloride (also known as CGP 48664A) is a potent and specific inhibitor of S-

adenosylmethionine decarboxylase (SAMDC) [1] [2] [3]. SAMDC is a key enzyme in the biosynthesis of

polyamines (spermidine and spermine), catalyzing the decarboxylation of S-adenosylmethionine (SAM) [4].

By inhibiting SAMDC, Sardomozide depletes intracellular levels of spermidine and spermine, thereby

disrupting a metabolic pathway critical for cancer cell proliferation [3]. The compound also exhibits

inhibition of polyamine oxidase [3].

Summary of Quantitative Data

The table below consolidates key quantitative information from the search results for Sardomozide

dihydrochloride.

Parameter Value Notes / Context

IC50 (SAMDC) 5 nM [1] [2] [3] Potency against the primary target.
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Parameter Value Notes / Context

Working
Concentration

3 μM [1] [2] Used in cell assays for 48 hours.

Effect at 3 μM Reduces SAMDC activity to 10% of
control [1] [2]

Demonstrates effective pathway
suppression in cells.

Solubility (DMSO) 60 mg/mL (197.89 mM) [3] Supplier data.

Solubility (Water) 8 mg/mL [3] Supplier data.

Experimental Protocols

Based on the search results, here are detailed methodologies for key experiments.

General Cell Proliferation/Viability Assay

This protocol assesses the antiproliferative effects of Sardomozide.

Cell Lines: The compound exhibits broad-spectrum antiproliferative activity, but specific sensitive

lines are not detailed in the results [3].
Compound Preparation:

Prepare a high-concentration stock solution (e.g., 10-60 mg/mL) in DMSO [1] [3].
Dilute the stock solution directly into the cell culture medium to the final working concentration

(e.g., 3 μM). Include a vehicle control (DMSO at the same dilution).
Treatment Schedule: Treat cells for 48 hours [1] [2].

Assessment: Measure cell viability or proliferation using standard assays (e.g., MTT, XTT, or cell
counting) after the treatment period.

Intracellular SAMDC Activity Assay

This protocol measures the direct enzymatic inhibition of SAMDC within cells.

Cell Treatment: Treat cells with 3 μM Sardomozide for 48 hours [1] [2].
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Outcome Measurement: Following treatment, harvest cells and measure the SAMDC enzyme

activity in the cell lysate. The expected result is a reduction of SAMDC activity to about 10% of the
control levels [1] [2].

Polyamine Pathway & Drug Mechanism

The following diagram illustrates the polyamine biosynthesis pathway and the specific point of inhibition by

Sardomozide.
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Key Application Notes
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Confirmation of Activity: The strong suppression of SAMDC activity at 3 μM confirms that the

compound is effectively entering cells and engaging its target [1] [2].
Combination Studies: The literature suggests that the polyamine pathway is a metabolic

vulnerability in certain cancers, such as those with MTAP deletion [4]. This provides a rationale for
testing Sardomozide in genetically defined cell lines or in combination with other agents like cysteine-

depriving therapies [4].
Solubility Considerations: The compound has good solubility in DMSO and moderate solubility in

water, which should be considered when preparing working solutions to avoid precipitation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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